Cas no 2639371-19-8 (tert-butyl (1R,5S,6r)-6-hydroxy-6-methyl-3-azabicyclo3.1.1heptane-3-carboxylate)

• Product Name: tert-butyl (1R,5S,6r)-6-hydroxy-6-methyl-3-azabicyclo3.1.1heptane-3-carboxylate
• CAS No: 2639371-19-8
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 5664928
• PubChem ID: 165902285
• Update Time: 2023-11-27

tert-butyl (1R,5S,6r)-6-hydroxy-6-methyl-3-azabicyclo3.1.1heptane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27713236
• 2639371-19-8
• tert-butyl (1R,5S,6r)-6-hydroxy-6-methyl-3-azabicyclo[3.1.1]heptane-3-carboxylate
• tert-butyl (1R,5S,6r)-6-hydroxy-6-methyl-3-azabicyclo3.1.1heptane-3-carboxylate

• Inchi： 1S/C12H21NO3/c1-11(2,3)16-10(14)13-6-8-5-9(7-13)12(8,4)15/h8-9,15H,5-7H2,1-4H3/t8-,9+,12?
• InChI Key： UVYQPFCZQKKROD-USUYBEQLSA-N
• SMILES： OC1(C)[C@@H]2CN(C(=O)OC(C)(C)C)C[C@H]1C2

Computed Properties

• Exact Mass: 227.15214353g/mol
• Monoisotopic Mass: 227.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 49.8Ų